Desfuroyl Ceftiofur

Description

Desfuroyl Ceftiofur is a microbiologically active metabolite of ceftiofur . Ceftiofur, a third-generation cephalosporin antibiotic, is used in veterinary medicine . After administration, ceftiofur is metabolized into desfuroylceftiofur .

Desfuroylceftiofur has antimicrobial activity similar to ceftiofur against target pathogens . It is the principal active metabolite of Ceftiofur . To measure antibiotic activity in milk, desfuroylceftiofur and ceftiofur are measured together . The therapeutic goal when using cephalosporins is to maintain plasma concentration above the minimal inhibitory concentration of target pathogens for the treatment period .

Related compounds include Desfuroyl Ceftiofur Cysteine Disulfide, which contains 5% ceftiofur . ChemicalBook lists several forms of Desfuroyl Ceftiofur, including Desfuroylceftiofur (>85%) and Desfuroyl Ceftiofur (~90%) .

• CAS No.: 120882-22-6
• Product Name: Desfuroyl Ceftiofur
• Molecular Formula: C14H15N5O5S3
• Molecular Weight: 429.5 g/mol
• IUPAC Name: (6R,7R)-7-[[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-8-oxo-3-(sulfanylmethyl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• Standard InChI: InChI=1S/C14H15N5O5S3/c1-24-18-7(6-4-27-14(15)16-6)10(20)17-8-11(21)19-9(13(22)23)5(2-25)3-26-12(8)19/h4,8,12,25H,2-3H2,1H3,(H2,15,16)(H,17,20)(H,22,23)/b18-7-/t8-,12-/m1/s1
• Standard InChIKey: OITCOWCNESRWSM-GHXIOONMSA-N
• SMILES: CON=C(C1=CSC(=N1)N)C(=O)NC2C3N(C2=O)C(=C(CS3)CS)C(=O)O
• Canonical SMILES: CON=C(C1=CSC(=N1)N)C(=O)NC2C3N(C2=O)C(=C(CS3)CS)C(=O)O
• Appearance: White to Off-White Solid
• Purity: > 95%
• Synonyms: (6R,7R)-7-[[(2Z)-(2-Amino-4-thiazolyl)(methoxyimino)acetyl]amino]-3-(mercaptomethyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic Acid; DFC; Defuroylceftiofur
• PubChem Compound: 5487205
• Last Modified: Apr 15 2024